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Compound of Interest

Compound Name: 3,3',5-TRICHLOROBIPHENYL

CAS No.: 38444-87-0

Cat. No.: B3425069

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3,3',5-trichlorobiphenyl, a specific

congener of the polychlorinated biphenyl (PCB) class of compounds. This document is

intended to serve as a critical resource for professionals engaged in environmental science,

toxicology, and drug development, offering detailed insights into its chemical and physical

properties, analytical methodologies, toxicological profile, and environmental fate.

Introduction
Polychlorinated biphenyls (PCBs) are a group of 209 synthetic organic compounds that were

widely used in various industrial applications due to their chemical stability, non-flammability,

and electrical insulating properties.[1] However, their persistence in the environment and

adverse health effects led to a ban on their production in many countries in the 1970s.[2]

Despite this, PCBs continue to be a significant environmental and health concern due to their

bioaccumulative nature.[2] This guide focuses specifically on the congener 3,3',5-
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trichlorobiphenyl, also known as PCB-36, providing a detailed examination of its scientific

attributes.

Part 1: Core Chemical and Physical Properties
A thorough understanding of the fundamental properties of 3,3',5-trichlorobiphenyl is
essential for any scientific investigation. These properties dictate its environmental behavior,

analytical detection, and toxicological interactions.

Chemical Identity
CAS Number: 38444-87-0[3][4]

IUPAC Name: 1,3-dichloro-5-(3-chlorophenyl)benzene[2]

Synonyms: 3,3',5-Trichloro-1,1'-biphenyl, PCB 36, CB 36[4]

Molecular Formula: C₁₂H₇Cl₃[5]

Molecular Weight: 257.54 g/mol [5]

Physicochemical Properties
The physicochemical properties of 3,3',5-trichlorobiphenyl are summarized in the table below.

These values, particularly its low water solubility and high octanol-water partition coefficient,

underscore its lipophilic and hydrophobic nature, which are key drivers of its environmental

persistence and bioaccumulation.
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Property Value Source(s)

Melting Point 78-83.4 °C [5][6]

Boiling Point >300 °C (decomposes) [5]

Water Solubility
Very low; estimated in the

range of µg/L
[6][7]

Octanol-Water Partition

Coefficient (log Kow)
5.69 - 5.81 [6]

Vapor Pressure
1.25e-4 to 1.95e-4 mmHg at

25 °C
[6]

Henry's Law Constant
1.70e-4 to 3.09e-4 atm-

m³/mole
[6][7]

Part 2: Synthesis and Spectroscopic
Characterization
The availability of pure analytical standards is crucial for accurate quantification and

toxicological studies. This section outlines a common synthetic route and the expected

spectroscopic data for 3,3',5-trichlorobiphenyl.

Synthesis: The Suzuki-Miyaura Coupling
A modern and efficient method for the synthesis of specific PCB congeners is the Suzuki-

Miyaura cross-coupling reaction.[6][8] This palladium-catalyzed reaction offers high selectivity

and good yields compared to older, less specific methods like the Cadogan reaction.[6] The

general approach involves the coupling of an aryl boronic acid with an aryl halide.

Illustrative Synthetic Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorobiphenyl
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trichlorobiphenyl
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://xray.uky.edu/People/Parkin/papers/102_CSv56p735.pdf
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://xray.uky.edu/People/Parkin/papers/102_CSv56p735.pdf
https://www.benchchem.com/product/b3425069/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-5-trichlorobiphenyl-pcb-36
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://pdf.benchchem.com/1600/A_Comparative_Guide_to_Cross_Coupling_Reactions_for_Biphenyl_Synthesis_Suzuki_Miyaura_and_Its_Alternatives.pdf
https://pubmed.ncbi.nlm.nih.gov/11572605/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

3,5-Dichlorophenylboronic Acid

Pd Catalyst (e.g., Pd(PPh₃)₄)

3-Bromo-1-chlorobenzene

3,3',5-TrichlorobiphenylSuzuki Coupling

Base (e.g., Na₂CO₃)

Solvent (e.g., Toluene/Ethanol/Water)

Click to download full resolution via product page

Caption: Suzuki-Miyaura coupling for 3,3',5-trichlorobiphenyl synthesis.

Experimental Causality: The choice of a palladium catalyst and a suitable base is critical for the

efficiency of the Suzuki coupling. The base activates the boronic acid, and the palladium

complex facilitates the cross-coupling of the two aryl groups. The reaction is typically carried

out under an inert atmosphere to prevent the degradation of the catalyst.

Spectroscopic Data
Accurate identification of 3,3',5-trichlorobiphenyl relies on its unique spectroscopic fingerprint.

Mass Spectrometry (MS): In electron ionization (EI) mass spectrometry, PCBs typically show

a strong molecular ion peak ([M]⁺). The isotopic pattern of this peak is characteristic of the

number of chlorine atoms. For 3,3',5-trichlorobiphenyl (C₁₂H₇Cl₃), the molecular ion region

will exhibit a cluster of peaks due to the presence of ³⁵Cl and ³⁷Cl isotopes. The major
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fragmentation pathway involves the sequential loss of chlorine atoms ([M-Cl]⁺, [M-2Cl]⁺,

etc.).[9]

Infrared (IR) Spectroscopy: The IR spectrum of 3,3',5-trichlorobiphenyl will show

characteristic absorptions for aromatic C-H stretching and C=C stretching in the regions of

3100-3000 cm⁻¹ and 1600-1450 cm⁻¹, respectively. The C-Cl stretching vibrations typically

appear in the region of 1100-800 cm⁻¹.[2][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show a complex pattern of signals in the aromatic

region (typically δ 7.0-7.8 ppm). The exact chemical shifts and coupling constants are

dependent on the substitution pattern.

¹³C NMR: The carbon NMR spectrum will provide distinct signals for each unique carbon

atom in the molecule. The chemical shifts of the carbon atoms are influenced by the

attached chlorine atoms.

Part 3: Analytical Methodology
The accurate detection and quantification of 3,3',5-trichlorobiphenyl in various matrices are

paramount for environmental monitoring and toxicological assessment. Gas chromatography

coupled with mass spectrometry (GC-MS) is the gold standard for this purpose.

Step-by-Step GC-MS Analysis Protocol
This protocol provides a general framework for the analysis of 3,3',5-trichlorobiphenyl in an

environmental sample (e.g., soil or water).

Sample Preparation and Extraction:

Rationale: The goal is to efficiently extract the lipophilic PCB from the sample matrix while

minimizing co-extraction of interfering compounds.

Water Samples: Liquid-liquid extraction with a non-polar solvent like hexane or

dichloromethane is commonly employed. Solid-phase extraction (SPE) with a C18 or

similar sorbent can also be used for pre-concentration and cleanup.
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Soil/Sediment Samples: Soxhlet extraction or pressurized fluid extraction (PFE) with a

mixture of polar and non-polar solvents (e.g., hexane/acetone) is effective.[11]

Extract Cleanup:

Rationale: To remove interfering compounds that may co-elute with the target analyte and

affect the accuracy of the analysis.

Method: Column chromatography using adsorbents like silica gel or alumina is a common

cleanup technique. Gel permeation chromatography (GPC) can also be used to remove

high molecular weight interferences.

GC-MS Analysis:

Rationale: GC provides the necessary separation of different PCB congeners, while MS

allows for their sensitive and specific detection.

Gas Chromatograph (GC) Conditions:

Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, HP-5ms) is typically

used.

Injector: Split/splitless or on-column injection.

Oven Temperature Program: A temperature ramp is used to achieve optimal separation

of the congeners.

Mass Spectrometer (MS) Conditions:

Ionization: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

is preferred for enhanced selectivity and sensitivity, especially in complex matrices.[12]

[13] In SIM mode, the characteristic ions for 3,3',5-trichlorobiphenyl (e.g., m/z 256,

258, 221) are monitored.

Workflow Diagram for GC-MS Analysis:
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Caption: General workflow for the GC-MS analysis of 3,3',5-trichlorobiphenyl.
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Part 4: Toxicology and Environmental Fate
The toxicological properties and environmental behavior of 3,3',5-trichlorobiphenyl are of

significant concern.

Toxicological Profile
Like other PCBs, 3,3',5-trichlorobiphenyl is a persistent organic pollutant that can

bioaccumulate in the food chain. The toxicity of PCBs can vary significantly depending on the

number and position of the chlorine atoms.[1] While specific LD50 or NOAEL values for 3,3',5-
trichlorobiphenyl are not readily available in the public domain, it is known to be a component

of some commercial PCB mixtures, such as Aroclor 1016, which have been studied for their

toxic effects.[2] The toxicity of Aroclor mixtures is often attributed to the combined effects of

their constituent congeners.

Metabolism and Biotransformation
The metabolism of PCBs is a critical factor in their toxicity and elimination from the body. In

mammals, PCBs are primarily metabolized by the cytochrome P450 enzyme system in the

liver.[14] The initial step is typically hydroxylation to form hydroxylated PCBs (OH-PCBs).

These metabolites can then be further conjugated with glucuronic acid or sulfate to increase

their water solubility and facilitate their excretion.[15] For 3,3',5-trichlorobiphenyl, several

hydroxylated metabolites have been identified.[9] The position of the hydroxyl group can

influence the biological activity of the metabolite.

Environmental Fate and Degradation
The persistence of 3,3',5-trichlorobiphenyl in the environment is a major concern.

Biodegradation: The susceptibility of PCBs to microbial degradation is inversely related to

their degree of chlorination. Less chlorinated congeners, like 3,3',5-trichlorobiphenyl, are

generally more amenable to aerobic biodegradation by microorganisms that can utilize

biphenyl as a carbon source.[11] However, the degradation rates can be slow. Anaerobic

dechlorination, where chlorine atoms are removed from the biphenyl rings, can also occur,

leading to the formation of less chlorinated congeners.
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Photodegradation: Photolysis, or the breakdown of a chemical by light, can be a significant

degradation pathway for PCBs in the aquatic environment.[16] The presence of dissolved

organic matter can influence the rate of photodegradation.

Part 5: Safety and Handling
Given the potential toxicity of PCBs, proper safety precautions are essential when handling

3,3',5-trichlorobiphenyl.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous waste.

Conclusion
3,3',5-Trichlorobiphenyl (PCB-36) is a significant environmental contaminant with a well-

defined chemical profile. Its lipophilic nature drives its persistence and bioaccumulation,

necessitating sensitive and specific analytical methods for its detection. Understanding its

synthesis, spectroscopic properties, toxicological profile, and environmental fate is crucial for

researchers and scientists working to assess and mitigate the risks associated with this and

other PCB congeners. This guide provides a foundational resource to support these critical

scientific endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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